2-Fluoro-3-isobutoxybenzonitrile

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 2-fluoro-3-(2-methylpropoxy)benzonitrile
• InChI: InChI=1S/C11H12FNO/c1-8(2)7-14-10-5-3-4-9(6-13)11(10)12/h3-5,8H,7H2,1-2H3
• InChI Key: QBBVBWBSWAEEPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC(=C1F)C#N

Description

2-Fluoro-3-isobutoxybenzonitrile is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL round bottom flask was charged with a magnetic stir bar, 2-fluoro-3-hydroxybenzonitrile (0.500 g, 3.65 mmol), MeCN (13.89 ml), 1-bromo-2-methylpropane (0.699 ml, 7.29 mmol), and K2CO3 (1.008 g, 7.29 mmol). The mixture was then placed in an oil bath and heated to 60° C. with stirring overnight. This mixture was then cooled to rt, filtered through a bed of Celite, and conc. In vacuo. The crude material was purified via silica gel chromatography (40 g) using ethyl acetate/hexanes (1:4) as eluent to afford pure 2-fluoro-3-isobutoxybenzonitrile (0.610 g, 87%) as a colorless oil. M/z 194.